The catalytic oxidation of cyclohexanone to caprolactone using hexagonal mesoporous silica supported SbF3†
New Journal of Chemistry Pub Date: 2000-06-14 DOI: 10.1039/B003161P
Abstract
The solid acid
Recommended Literature
- [1] Asymmetric synthesis of (+)-teratosphaerone B, its non-natural analogue and (+)-xylarenone using an ene- and naphthol reductase cascade†
- [2] Engineering robust metal–phenolic network membranes for uranium extraction from seawater†
- [3] Cellular microparticles for tumor targeting delivery: from bench to bedside
- [4] Catalytic decomposition of perfluorocarbons Part II. Decomposition of CF4 over AlPO4-rare earth phosphate catalysts
- [5] Anion pore structure through packing of molecular triangles
- [6] Anti-GPC1-modified mesoporous silica nanoparticles as nanocarriers for combination therapy and targeting of PANC-1 cells†
- [7] Possibility of chiral recognition by adsorption on enantiomorphous crystals: the impact of crystal surface polarity†
- [8] Dicationic and zwitterionic catalysts for the amine-initiated, immortal ring-opening polymerisation of rac-lactide: facile synthesis of amine-terminated, highly heterotactic PLA†
- [9] One-pot synthesis of 3,4-dihydropyrimidin-2(1H)-ones catalyzed by SO3H@imineZCMNPs as a novel, efficient and reusable acidic nanocatalyst under solvent-free conditions
- [10] Front cover
Journal Name：New Journal of Chemistry
Research Products
-
CAS no.: 156289-80-4
